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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rebaudioside M (Reb M), a steviol glycoside found in the leaves of the Stevia rebaudiana

Bertoni plant, has garnered significant attention as a high-potency, zero-calorie sweetener. Its

favorable taste profile, closely resembling that of sucrose, has positioned it as a key ingredient

in the food and beverage industry's efforts to reduce sugar content. This technical guide

provides a comprehensive overview of the toxicological evaluation and safety assessment of

Rebaudioside M, drawing upon key studies and regulatory evaluations from leading authorities

such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority

(EFSA).

Regulatory Standing and Acceptable Daily Intake
(ADI)
Rebaudioside M is classified as a steviol glycoside, and its safety is evaluated as part of this

broader group of compounds. Regulatory agencies have established a group Acceptable Daily

Intake (ADI) for all steviol glycosides, based on the common metabolic endpoint of steviol.

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) and EFSA have

established an ADI for steviol glycosides of 0–4 milligrams per kilogram of body weight per day,

expressed as steviol equivalents.[1][2][3][4] This ADI is based on a No-Observed-Adverse-
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Effect Level (NOAEL) derived from a comprehensive 2-year carcinogenicity study in rats with

stevioside, another major steviol glycoside.[1][2] The safety of Rebaudioside M is supported

by numerous GRAS (Generally Recognized as Safe) notices submitted to the FDA, which have

received no objections.[5][6][7]

Metabolism and Pharmacokinetics
The metabolic fate of Rebaudioside M is a critical aspect of its safety assessment. Like other

steviol glycosides, Reb M is not absorbed intact in the upper gastrointestinal tract. Instead, it is

hydrolyzed by the gut microflora in the colon to its aglycone, steviol.[1][8] Steviol is then

absorbed into the bloodstream, metabolized in the liver to steviol glucuronide, and

subsequently excreted in the urine.[9] This common metabolic pathway is the basis for the

"read-across" approach used by regulatory bodies, where toxicological data from one steviol

glycoside can be applied to others, including Rebaudioside M.[2][10]

Metabolic Pathway of Rebaudioside M
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. foodstandards.gov.au [foodstandards.gov.au]

2. Safety evaluation of the food additive steviol glycosides, predominantly Rebaudioside M,
produced by fermentation using Yarrowia lipolytica VRM - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. fda.gov [fda.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1649289?utm_src=pdf-body-img
https://www.benchchem.com/product/b1649289?utm_src=pdf-custom-synthesis
https://www.foodstandards.gov.au/sites/default/files/food-standards-code/applications/Documents/A1108-AppR-SD1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10731492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10731492/
https://www.researchgate.net/publication/384354124_A_review_on_rebaudioside_M_The_next_generation_steviol_glycoside_and_noncaloric_sweetener
https://www.researchgate.net/publication/336848502_Safety_of_the_proposed_amendment_of_the_specifications_for_steviol_glycosides_E_960_as_a_food_additive_Rebaudioside_M_produced_via_enzyme-catalysed_bioconversion_of_purified_stevia_leaf_extract
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. fda.gov [fda.gov]

7. fda.gov [fda.gov]

8. Safety of the proposed amendment of the specifications for steviol glycosides (E 960) as a
food additive: Rebaudioside M produced via enzyme‐catalysed bioconversion of purified
stevia leaf extract - PMC [pmc.ncbi.nlm.nih.gov]

9. Steviol Glycosides from Stevia rebaudiana: An Updated Overview of Their Sweetening
Activity, Pharmacological Properties, and Safety Aspects - PMC [pmc.ncbi.nlm.nih.gov]

10. Safety evaluation of the food additive steviol glycosides, predominantly Rebaudioside M,
produced by fermentation using Yarrowia lipolytica VRM | EFSA [efsa.europa.eu]

To cite this document: BenchChem. [Toxicological Evaluation and Safety Assessment of
Rebaudioside M: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1649289#toxicological-evaluation-and-safety-
assessment-of-rebaudioside-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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